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Compound of Interest

Compound Name: Phenyl nitrate

Cat. No.: B8626914 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenyl nitrate, a chemical

compound of significant interest due to its reactive nature. This document consolidates

available data on its chemical structure, and properties, and highlights the challenges

associated with its synthesis and characterization.

Chemical Structure and Identification
Phenyl nitrate is an organic compound consisting of a phenyl group bonded to a nitrate group

through an oxygen atom. Its chemical structure is depicted below.
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Phenyl Chloroformate

ReactionSilver Nitrate

Acetonitrile (solvent)

Phenyl Nitrate (unstable intermediate)

Silver Chloride (precipitate)

Intramolecular Rearrangement o-Nitrophenol (final product)
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Synthesis Attempt

Characterization

Conclusion

Synthesize Phenyl Nitrate

Is the product stable?

Rearranges to Nitrophenol

No

Isolate Pure Phenyl Nitrate

Yes (Hypothetical)

Limited Experimental Data

Measure Physical Properties (m.p., b.p.)

Perform Spectroscopic Analysis (NMR, IR)

Rely on Computational Data

Click to download full resolution via product page
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[https://www.benchchem.com/product/b8626914#phenyl-nitrate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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